Cas no 229163-39-7 (1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid)
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid is a brominated pyrazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure features a 4-bromophenyl substituent, which enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. The methyl group at the 5-position and the carboxylic acid at the 3-position provide additional sites for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its high purity and well-defined structure ensure reproducibility in research applications.
229163-39-7 structure
Product Name:1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
CAS No:229163-39-7
MF:C11H9BrN2O2
MW:281.105361700058
MDL:MFCD08443742
CID:245187
PubChem ID:22831930
Update Time:2025-05-19
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 1-(4-bromophenyl)-5-methyl-
- 1-(4-BROMO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
- 1-(4-bromophenyl)-5-methylpyrazole-3-carboxylic acid
- 1-(4-Bromophenyl)-3-carboxy-5-methylpyrazole
- 1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
- AG-E-66179
- CTK1A0299
- KB-214403
- MolPort-003-748-628
- FT-0711530
- SCHEMBL21821553
- MFCD08443742
- DTXSID00628541
- CS-0230020
- EN300-101951
- AKOS009151490
- 229163-39-7
- F96281
- Z285225546
- 1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylicacid
- NS-04614
- 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
-
- MDL: MFCD08443742
- Inchi: 1S/C11H9BrN2O2/c1-7-6-10(11(15)16)13-14(7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
- InChI Key: GBVBVQGYDHSPRL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C(C)=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 220.06500
- Monoisotopic Mass: 279.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.61
- Boiling Point: 424.8°Cat760mmHg
- Flash Point: 210.7°C
- Refractive Index: 1.657
- PSA: 55.12000
- LogP: 2.01800
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B805340-10mg |
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid |
229163-39-7 | 10mg |
$ 70.00 | 2022-01-07 | ||
| TRC | B805340-50mg |
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid |
229163-39-7 | 50mg |
$ 230.00 | 2022-01-07 | ||
| TRC | B805340-100mg |
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid |
229163-39-7 | 100mg |
$ 340.00 | 2022-01-07 | ||
| Chemenu | CM427679-1g |
1-(4-BROMO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID |
229163-39-7 | 95%+ | 1g |
$706 | 2024-07-28 | |
| Enamine | EN300-101951-0.05g |
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
229163-39-7 | 95% | 0.05g |
$188.0 | 2023-10-28 | |
| Enamine | EN300-101951-0.1g |
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
229163-39-7 | 95% | 0.1g |
$282.0 | 2023-10-28 | |
| Enamine | EN300-101951-0.25g |
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
229163-39-7 | 95% | 0.25g |
$403.0 | 2023-10-28 | |
| Enamine | EN300-101951-0.5g |
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
229163-39-7 | 95% | 0.5g |
$636.0 | 2023-10-28 | |
| Enamine | EN300-101951-1.0g |
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
229163-39-7 | 95% | 1g |
$813.0 | 2023-05-25 | |
| Enamine | EN300-101951-2.5g |
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
229163-39-7 | 95% | 2.5g |
$1594.0 | 2023-10-28 |
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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